Cas no 1565720-07-1 (5-Pyrimidinecarboxaldehyde, 2-(3-oxo-1-piperazinyl)-)

• Product name: 5-Pyrimidinecarboxaldehyde, 2-(3-oxo-1-piperazinyl)-
• CAS No: 1565720-07-1
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 6089100
• PubChem ID: 104217456

5-Pyrimidinecarboxaldehyde, 2-(3-oxo-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde, 2-(3-oxo-1-piperazinyl)-
• EN300-725650
• 1565720-07-1
• 2-(3-oxopiperazin-1-yl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C9H10N4O2/c14-6-7-3-11-9(12-4-7)13-2-1-10-8(15)5-13/h3-4,6H,1-2,5H2,(H,10,15)
• InChI Key： VENBJNVXHUXYAW-UHFFFAOYSA-N
• SMILES： C1(N2CCNC(=O)C2)=NC=C(C=O)C=N1

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• pka: 14.17±0.20(Predicted)

Additional information on 5-Pyrimidinecarboxaldehyde, 2-(3-oxo-1-piperazinyl)-

Recent Advances in the Study of 5-Pyrimidinecarboxaldehyde, 2-(3-oxo-1-piperazinyl)- (CAS: 1565720-07-1)

The compound 5-Pyrimidinecarboxaldehyde, 2-(3-oxo-1-piperazinyl)- (CAS: 1565720-07-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 5-Pyrimidinecarboxaldehyde, 2-(3-oxo-1-piperazinyl)-, which make it a promising candidate for targeting specific enzymes and receptors involved in various disease pathways. The compound's pyrimidine core and piperazine moiety are known to interact with key biological targets, such as kinases and G-protein-coupled receptors (GPCRs), which are often implicated in cancer and inflammatory diseases.

One of the most notable advancements in the study of this compound is its synthesis via a novel multi-step reaction pathway, which has been optimized for high yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the synthesized compound. These methodological improvements have facilitated further biological evaluations and mechanistic studies.

In vitro studies have demonstrated that 5-Pyrimidinecarboxaldehyde, 2-(3-oxo-1-piperazinyl)- exhibits potent inhibitory activity against several cancer cell lines, including those resistant to conventional chemotherapy. The compound's mechanism of action appears to involve the disruption of cellular signaling pathways, leading to apoptosis and cell cycle arrest. Additionally, preliminary in vivo studies in animal models have shown promising results, with reduced tumor growth and minimal toxicity.

Beyond its anticancer potential, this compound has also been investigated for its anti-inflammatory properties. Recent findings suggest that it can modulate the activity of pro-inflammatory cytokines, making it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Further research is needed to elucidate the precise molecular targets and pathways involved in these effects.

In conclusion, 5-Pyrimidinecarboxaldehyde, 2-(3-oxo-1-piperazinyl)- (CAS: 1565720-07-1) represents a versatile and promising scaffold for drug discovery. Its unique structural features and broad biological activity profile make it an attractive candidate for further development. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The ongoing studies in this area are expected to yield valuable insights that could pave the way for novel therapeutic agents.